2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate

• IUPAC Name: [2-[(E)-2-(5-bromo-3-ethoxy-2-propanoyloxyphenyl)ethenyl]quinolin-8-yl] propanoate
• InChI: InChI=1S/C25H24BrNO5/c1-4-22(28)31-20-9-7-8-16-10-12-19(27-24(16)20)13-11-17-14-18(26)15-21(30-6-3)25(17)32-23(29)5-2/h7-15H,4-6H2,1-3H3/b13-11+
• InChI Key: ZMZYQKYIISLVBO-ACCUITESSA-N
• Canonical SMILES: CCC(=O)OC1=CC=CC2=C1N=C(C=C2)C=CC3=C(C(=CC(=C3)Br)OCC)OC(=O)CC
• Isomeric SMILES: CCC(=O)OC1=CC=CC2=C1N=C(C=C2)/C=C/C3=C(C(=CC(=C3)Br)OCC)OC(=O)CC
• Molecular Formula: C25H24BrNO5
• Molecular Weight: 498.4 g/mol

Description

2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound, also known as BRPVP, has been found to have a variety of biochemical and physiological effects, making it a useful tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate involves its binding to specific proteins involved in the Wnt signaling pathway, leading to changes in cellular behavior and gene expression. This mechanism has been studied extensively in vitro, with promising results suggesting that this compound could be a useful tool for modulating Wnt signaling in vivo.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. These effects have been observed in a range of cell types, including cancer cells and stem cells, suggesting that this compound could have broad applications in scientific research.

Advantages and Limitations for Lab Experiments

One of the key advantages of 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate as a research tool is its specificity for the Wnt signaling pathway, which makes it a useful tool for studying the effects of modulating this pathway in various cell types. However, one limitation of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate, including studies of its effects on specific cell types and tissues, investigations of its potential as a therapeutic agent for various diseases, and further optimization of its synthesis and formulation for use in experimental settings. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other signaling pathways and compounds.

Synthesis Methods

The synthesis of 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate involves a multi-step process, starting with the preparation of 5-bromo-3-ethoxy-2-hydroxybenzaldehyde and 8-quinolinecarboxylic acid. These two compounds are then combined with propionic anhydride and triethylamine to form the final product. The synthesis of this compound has been extensively studied, with various modifications and improvements to the process being proposed over the years.

Scientific Research Applications

2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate has been used in a range of scientific research applications, including studies of cell signaling pathways, drug discovery, and cancer research. One of the key areas of research involving this compound has been its potential as a modulator of the Wnt signaling pathway, which is involved in a range of cellular processes including embryonic development and tissue regeneration.